Cas no 817177-72-3 (1H-Tetrazolium, 1-amino-4,5-dimethyl-, nitrate)

817177-72-3 structure
Product name:1H-Tetrazolium, 1-amino-4,5-dimethyl-, nitrate
1H-Tetrazolium, 1-amino-4,5-dimethyl-, nitrate Chemical and Physical Properties
Names and Identifiers
-
- 1H-Tetrazolium, 1-amino-4,5-dimethyl-, nitrate
- 4,5-dimethyl-1,5-dihydrotetrazol-1-ium-1-amine,nitrate
- 817177-72-3
- 1-Amino-4,5-dimethyl-4,5-dihydro-1H-tetrazol-1-ium nitrate
- DTXSID80840042
-
- Inchi: InChI=1S/C3H9N5.NO3/c1-3-7(2)5-6-8(3)4;2-1(3)4/h3H,4H2,1-2H3;/q;-1/p+1
- InChI Key: UKYPISCGNUXJBU-UHFFFAOYSA-O
- SMILES: CC1[NH+](N=NN1C)N.[N+](=O)([O-])[O-]
Computed Properties
- Exact Mass: 178.08143820g/mol
- Monoisotopic Mass: 178.08143820g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 129
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 121Ų
1H-Tetrazolium, 1-amino-4,5-dimethyl-, nitrate Related Literature
-
Wei Chen,Lin-xin Zhong,Xin-wen Peng,Kun Wang,Zhi-feng Chen Catal. Sci. Technol., 2014,4, 1426-1435
-
J. Halter,T. Gloor,B. Amoroso,F. N. Büchi Phys. Chem. Chem. Phys., 2019,21, 13126-13134
-
Laura Zepeda-Velazquez,Benjamin Macphail,Michael A. Brook Polym. Chem., 2016,7, 4458-4466
817177-72-3 (1H-Tetrazolium, 1-amino-4,5-dimethyl-, nitrate) Related Products
- 1995755-36-6(3-1-(propan-2-yl)-1H-pyrazol-5-yl-1,2-oxazole-5-carboxylic acid)
- 851802-43-2(1-(naphthalene-2-carbonyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)
- 895781-15-4(3-fluoro-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}benzamide)
- 1702061-14-0(1-(pentan-2-yl)cyclobutylmethanamine)
- 40047-22-1(6-(Benzyloxy)-1H-indole-2-carboxylic Acid)
- 579486-61-6(4,6-dichloro-2-ethyl-1H-imidazo4,5-cpyridine)
- 2172597-50-9(2-1-(4-cyanobutyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylacetamide)
- 34582-33-7(1-(tert-Butyl) 5-methyl L-glutamate hydrochloride)
- 624-75-9(Iodoacetonitrile)
- 899735-15-0(N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide)
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk

Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk

Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent

Minglong (Xianning) Medicine Co., Ltd.
Gold Member
CN Supplier
Bulk
